N-(3,5-dimethoxyphenyl)-6-methyl-3-oxo-4H-1,4-benzoxazine-7-sulfonamide

• Molecular Formula: C17H18N2O6S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: N-(3,5-dimethoxyphenyl)-6-methyl-3-oxo-4H-1,4-benzoxazine-7-sulfonamide
• InChI: InChI=1S/C17H18N2O6S/c1-10-4-14-15(25-9-17(20)18-14)8-16(10)26(21,22)19-11-5-12(23-2)7-13(6-11)24-3/h4-8,19H,9H2,1-3H3,(H,18,20)
• InChI Key: MMZYVKZJQYUWDP-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1S(=O)(=O)NC3=CC(=CC(=C3)OC)OC)OCC(=O)N2

Description

N-(3,5-dimethoxyphenyl)-6-methyl-3-oxo-4H-1,4-benzoxazine-7-sulfonamide is a benzoxazine.

Scientific Research Applications

1. Anticancer Activity

N-(3,5-dimethoxyphenyl)-6-methyl-3-oxo-4H-1,4-benzoxazine-7-sulfonamide derivatives have shown potential as anticancer agents. Ghorab et al. (2016) synthesized novel sulfonamides with a biologically active 3,4-dimethoxyphenyl moiety, which were evaluated for their in vitro anticancer activity against various cancer cell lines including hepatocellular carcinoma (HepG2), medulloblastoma (Daoy), cervical cancer (HeLa), and colon cancer (HT-29). Some derivatives exhibited significant cytotoxic activity and were also active as vascular endothelial growth factor receptor (VEGFR)-2 inhibitors, more active than the reference drug dasatinib (Ghorab et al., 2016).

2. Antitubercular Activity

Research by Dighe et al. (2012) on N-(3,5-diphenyl-4,5-dihydro-1,2-oxazol-4-yl)methyl aniline)-n-(4-sulfamoylphenyl)benzamide and related sulfonamides showed potential for antitubercular activity. These compounds were tested against Mycobacterium tuberculosis H37Rv strain, with some demonstrating notable activity compared to the standard drug, streptomycin (Dighe et al., 2012).

3. Tautomerism Studies

Branowska et al. (2022) studied the sulfonamide-sulfonimide tautomerism of sulfonamide-1,2,4-triazine derivatives. These derivatives exhibit interesting chemical behavior, including tautomerism, which is significant for their chemical reactivity and potential pharmacological properties (Branowska et al., 2022).

4. Carbonic Anhydrase Inhibitory Activities

Kucukoglu et al. (2016) synthesized polymethoxylated-pyrazoline benzene sulfonamides, investigating their cytotoxic activities and inhibitory effects on carbonic anhydrase isoenzymes. The study found that these compounds showed superior CA inhibitory activity than the reference compound, acetazolamide (Kucukoglu et al., 2016).

5. Potential COVID-19 Drug Applications

Fahim and Ismael (2021) conducted a study on the reactivity of N-(phenylsulfonyl)acetamide derivatives, examining their antimalarial activity and potential as COVID-19 drugs. The synthesized sulfonamide demonstrated significant antimalarial activity and showed promise in molecular docking studies against SARS-CoV-2 main protease and Spike Glycoprotein (Fahim & Ismael, 2021).